N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]cyclohexanecarboxamide

• IUPAC Name: N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H21N3O2/c1-20(17(21)14-10-6-3-7-11-14)12-15-18-19-16(22-15)13-8-4-2-5-9-13/h2,4-5,8-9,14H,3,6-7,10-12H2,1H3
• InChI Key: WHYKWGVSCKJNKH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NN=C(O1)C2=CC=CC=C2)C(=O)C3CCCCC3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]cyclohexanecarboxamide, also known as PAC-1, is a small molecule that has been developed as a potential anticancer agent. It was first synthesized in 2005 by researchers at the University of Illinois at Urbana-Champaign.

Mechanism of Action

N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]cyclohexanecarboxamide works by binding to a specific site on procaspase-3, causing a conformational change that activates the enzyme. This leads to the cleavage of various cellular proteins, ultimately resulting in apoptosis. The exact mechanism by which this compound binds to procaspase-3 is still being studied.
Biochemical and Physiological Effects
This compound has been shown to be effective against a variety of cancer cell lines, including those derived from breast, lung, colon, and pancreatic tumors. It has also been shown to enhance the efficacy of other anticancer agents, such as paclitaxel and cisplatin.

Advantages and Limitations for Lab Experiments

One advantage of N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]cyclohexanecarboxamide is that it is relatively easy to synthesize and purify. It also has low toxicity, making it a promising candidate for further development as an anticancer agent. However, its efficacy in vivo has not yet been fully established, and more research is needed to determine its potential as a clinical therapy.

Future Directions

There are several potential future directions for research on N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]cyclohexanecarboxamide. One area of interest is the development of more potent derivatives that can target other members of the caspase family, such as caspase-7. Another direction is the use of this compound in combination with other anticancer agents to enhance their efficacy. Finally, studies are needed to determine the pharmacokinetics and toxicity of this compound in animal models, with the ultimate goal of developing it as a clinical therapy for cancer.

Scientific Research Applications

N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]cyclohexanecarboxamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It specifically targets procaspase-3, an inactive precursor of an enzyme that plays a key role in the apoptotic pathway. By activating procaspase-3, this compound can trigger the death of cancer cells without affecting healthy cells.